3-(isobutoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-(2-methylpropoxymethyl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C10H14ClF3N2O3S/c1-7(2)4-19-5-8-9(20(11,17)18)3-16(15-8)6-10(12,13)14/h3,7H,4-6H2,1-2H3
• InChI Key: XUCHEWVNJSMHKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COCC1=NN(C=C1S(=O)(=O)Cl)CC(F)(F)F
• Molecular Formula: C10H14ClF3N2O3S
• Molecular Weight: 334.74 g/mol

Description

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of the pyrazole ring. The trifluoroethyl group could add significant electronegativity, which might influence the compound’s reactivity.

Chemical Reactions Analysis

The sulfonyl chloride group is typically very reactive and can undergo various reactions, such as substitution reactions with amines or alcohols. The trifluoroethyl group might also participate in reactions, particularly ones catalyzed by transition metals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the trifluoroethyl group could increase the compound’s stability and lipophilicity.

Future Directions

Future studies could explore the synthesis, reactivity, and potential applications of this compound in greater detail. Its reactivity and the presence of multiple functional groups suggest that it could be a useful intermediate in organic synthesis.